Cas no 2229282-15-7 ((1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol)

• Product Name: (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol
• CAS No: 2229282-15-7
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6042812
• PubChem ID: 165633095
• Update Time: 2025-05-21

(1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol
• 2229282-15-7
• EN300-1955599
• (1-{[3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}cyclopropyl)methanol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)7-6(4-13-14-7)3-8(5-15)1-2-8/h4,15H,1-3,5H2,(H,13,14)
• InChI Key： UGFAUGBDRWMNJZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Additional information on (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol

Comprehensive Analysis of (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol (CAS No. 2229282-15-7)

The compound (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol (CAS No. 2229282-15-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyrazole moiety and a cyclopropylmethanol group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the development of novel small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key structural feature that improves lipophilicity and binding affinity, making it a hotspot in medicinal chemistry. This compound’s versatility aligns with current trends in precision medicine and targeted drug delivery, addressing common search queries such as "fluorinated drug intermediates" and "pyrazole derivatives in drug design."

The synthesis of CAS No. 2229282-15-7 involves advanced organic synthesis techniques, including cross-coupling reactions and functional group transformations. Its cyclopropylmethanol segment is particularly noteworthy, as cyclopropane rings are known to confer conformational rigidity, a property highly sought after in bioactive molecule development. This aligns with frequent searches for "rigid scaffolds in drug discovery" and "high-value chemical intermediates."

From an industrial perspective, (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol is gaining traction in agrochemical formulations, where its structural motifs contribute to pest resistance management. The pyrazole ring is a common pharmacophore in herbicides and insecticides, resonating with queries like "pyrazole-based agrochemicals" and "sustainable crop protection chemicals."

Quality control and analytical characterization of this compound are critical, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. Researchers often search for "CAS No. 2229282-15-7 purity standards" and "analytical methods for fluorinated intermediates," underscoring the need for reliable data in peer-reviewed literature.

In summary, (1-{3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}cyclopropyl)methanol represents a cutting-edge example of modern chemical innovation, bridging gaps between academia and industry. Its applications span drug discovery, material science, and agrochemical development, making it a compound of enduring relevance in a rapidly evolving scientific landscape.